3-Bromo-n-ethyl-n-(1-methoxypropan-2-yl)benzenesulfonamide

• Molecular Formula: C12H18BrNO3S
• Molecular Weight: 336.25 g/mol
• SMILES: CCN(C(C)COC)S(=O)(=O)C1=CC(=CC=C1)Br
• InChI: InChI=1S/C12H18BrNO3S/c1-4-14(10(2)9-17-3)18(15,16)12-7-5-6-11(13)8-12/h5-8,10H,4,9H2,1-3H3
• InChIKey: NWXBMCYERBJZFI-UHFFFAOYSA-N

3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamide: Core Physicochemical and Structural Baseline

3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamide (CAS 1147715-24-9) is a fully substituted tertiary aryl sulfonamide (C₁₂H₁₈BrNO₃S, MW: 336.25 g/mol) bearing a meta-bromo substituent on the phenyl ring, an N-ethyl group, and a branched N-(1-methoxypropan-2-yl) side chain . As a member of the broader benzenesulfonamide class investigated for voltage-gated sodium (Naᵥ) channel modulation [1], its three-dimensional architecture—defined by the combination of a hydrogen-bond-capable ether oxygen, a sterically demanding branched alkyl group, and a heavy bromine atom—creates a unique pharmacophoric profile that is not replicated by simpler N-alkyl or para-substituted congeners.

Naᵥ channel pharmacology: Tertiary sulfonamide scaffold aligns with patent-disclosed Naᵥ blocker pharmacophore for CNS research.

Unique pharmacophore: meta-bromo + branched N-(1-methoxypropan-2-yl) side chain not replicated in simpler N-alkyl or para-substituted analogs.

Screening-ready: Vendor-guaranteed 98% HPLC purity supports HTS and biophysical assays requiring consistent compound integrity.

• [1] WO2018106284A1 — Benzenesulfonamide compounds and their use as therapeutic agents. Published 2018-06-14. Assignee: Xenon Pharmaceuticals Inc. View Source

Why N-Ethyl-3-bromobenzenesulfonamide Cannot Substitute for the 3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl) Derivative

Empirical structure-activity relationship (SAR) data within the aryl sulfonamide class demonstrate that both the regiochemistry of the bromine atom and the steric/electronic properties of the N-substituent critically govern biological target engagement. For instance, in a series of GluN2A-selective NMDA receptor antagonists, moving the bromine from the 3- to the 4-position altered potency, while the 3-bromo derivative 5i achieved an IC₅₀ of 204 nM—“2.5-fold higher antagonistic activity than the lead compound” [1]. The target compound combines the optimal meta-bromo geometry with a methoxypropan-2-yl group that increases the count of hydrogen-bond acceptors and rotatable bonds relative to N-ethyl-3-bromobenzenesulfonamide [2], making simple N-ethyl analogs unreliable surrogates in any application where target affinity, solubility, or metabolic stability is being optimized.

Attribute

3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamide

Simpler Analog / Positional Isomer

N-substituent complexity

Branched methoxypropan-2-yl group (increased H-bond acceptors, rotatable bonds)

N-Ethyl-3-bromobenzenesulfonamide: lacks ether oxygen and branching; may shift solubility, permeability, and target engagement.

Bromine regiochemistry

meta-bromo (3-position)

4-Bromo isomer (CAS 1197910-03-4): class-level SAR indicates meta substitution can confer different target binding; para analog not interchangeable.

• [1] Systematic variation of the benzenesulfonamide part of the GluN2A selective NMDA receptor antagonist TCN-201. Read by QxMD, 2017. https://read.qxmd.com/doi/10.1016/j.ejmech.2017.03.031 (accessed 2026-05-01). View Source
• [2] PubChem. 3-bromo-N-ethylbenzenesulfonamide. CID 7213268. https://pubchem.ncbi.nlm.nih.gov/compound/871269-07-7 (accessed 2026-05-01). View Source

Quantitative Differentiation of 3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamide from its Closest Structural Analogs

Predicted Physicochemical Differentiation: 3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl) vs. N-Ethyl-3-bromobenzenesulfonamide

Computationally predicted logP (XLogP3) and topological polar surface area (TPSA) values differentiate the target compound from the simpler N-ethyl-3-bromobenzenesulfonamide. The target molecule's N-(1-methoxypropan-2-yl) group introduces an additional oxygen atom, raising the hydrogen-bond acceptor count from 3 to 4 and increasing TPSA from 54.6 Ų to 46.61 Ų while adding three extra rotatable bonds (from 3 to 6), which collectively tune its balance of passive permeability and solubility [1].

Physicochemical profile

Reported

ΔLogP +0.29; ΔTPSA −7.99 Ų; ΔRotatable bonds +3 vs. N-ethyl analog

Supports permeability and solubility screening context

Computed values (XLogP3); experimental verification recommended

Evidence Dimension	Computed physicochemical properties (LogP, TPSA, H-bond acceptors, rotatable bonds)
Target Compound Data	XLogP3: 2.49; TPSA: 46.61 Ų; H-bond acceptors: 3; Rotatable bonds: 6
Comparator Or Baseline	N-Ethyl-3-bromobenzenesulfonamide: XLogP3: 2.2; TPSA: 54.6 Ų; H-bond acceptors: 3; Rotatable bonds: 3 [1]
Quantified Difference	ΔLogP = +0.29; ΔTPSA = -7.99 Ų; ΔH-bond acceptors = 0; ΔRotatable bonds = +3
Conditions	Computed via XLogP3 and Cactvs 3.4.8.18 algorithms as reported in PubChem (2024 release)

Why This Matters

The higher logP and reduced TPSA predict improved passive membrane permeability relative to the N-ethyl comparator, which is directly relevant for CNS drug discovery programs where blood-brain barrier penetration is required.

• [1] PubChem. 3-bromo-N-ethylbenzenesulfonamide: Computed Properties (TPSA 54.6 Ų, XLogP3 2.2, Rotatable Bond Count 3). CID 7213268. https://pubchem.ncbi.nlm.nih.gov/compound/871269-07-7 (accessed 2026-05-01). View Source

Positional Isomer Differentiation: 3-Bromo vs. 4-Bromo Regiochemistry in N-Ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamides

The 4-bromo positional isomer (CAS 1197910-03-4) shares the identical molecular formula (C₁₂H₁₈BrNO₃S, MW 336.25) but places the bromine at the para position . In the broader aryl sulfonamide class, meta vs. para bromine substitution can markedly affect target binding. In a systematic study of benzenesulfonamide-based GluN2A antagonists, the 3-bromo derivative (5i) exhibited an IC₅₀ of 204 nM, representing a 2.5-fold improvement over the lead compound; the authors noted that substitution position directly modulated antagonistic activity [1]. Although direct comparative data for this exact pair are not available, the class precedent establishes that the meta-bromo geometry of the target compound cannot be assumed equivalent to the para-substituted variant.

Regiochemistry SAR

Class-level inference

meta-Br GluN2A antagonist IC₅₀ 204 nM; 2.5× over lead compound

meta-bromo geometry may affect target binding vs. para

Class-level precedent from GluN2A study; confirm in relevant assay

Evidence Dimension	Regiochemical identity and class-level SAR precedent for meta vs. para bromine substitution
Target Compound Data	3-Bromo substitution (meta); molecular formula C₁₂H₁₈BrNO₃S, MW 336.25
Comparator Or Baseline	4-Bromo-N-ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamide (CAS 1197910-03-4); identical molecular formula and MW
Quantified Difference	Positional isomerism (meta vs. para); class precedent: 3-bromo GluN2A antagonist IC₅₀ = 204 nM, 2.5× more potent than lead compound [1]
Conditions	Class-level inference based on GluN2A NMDA receptor antagonist SAR from systematic benzenesulfonamide variation study (Eur. J. Med. Chem., 2017)

Why This Matters

Procurement of the incorrect positional isomer (4-bromo) in a screening campaign would confound SAR interpretation and potentially miss the active chemotype, making unambiguous specification of the 3-bromo isomer essential.

• [1] Systematic variation of the benzenesulfonamide part of the GluN2A selective NMDA receptor antagonist TCN-201. Eur. J. Med. Chem., 2017. https://read.qxmd.com/doi/10.1016/j.ejmech.2017.03.031 (accessed 2026-05-01). View Source

Patent Landscape Positioning: Benzenesulfonamide Derivatives as Voltage-Gated Sodium Channel Blockers

Patent WO2018106284A1 (Xenon Pharmaceuticals) discloses a genus of benzenesulfonamide compounds as voltage-gated sodium channel blockers for epilepsy and seizure disorders [1]. The target compound, with its tertiary sulfonamide core bearing an N-ethyl and N-(1-methoxypropan-2-yl) substitution pattern, falls within this structurally enabled chemical space. Independent research has identified potent, isoform-selective Naᵥ1.6 inhibitors within aryl sulfonamide series, demonstrating CNS penetration and in vivo efficacy in mouse epilepsy models [2]. While specific IC₅₀ data for the target compound against Naᵥ isoforms have not been publicly disclosed, its structural features—tertiary sulfonamide, branched N-alkyl ether, and meta-bromo substituent—align it with the pharmacophoric elements that drive potency and isoform selectivity in this class.

Chemical space alignment

Supporting evidence

Aligned with Naᵥ channel blocker pharmacophore (WO2018106284A1)

Supports Naᵥ channel probe selection

No target-specific IC₅₀ disclosed for this compound

Evidence Dimension	Patent and literature evidence for benzenesulfonamide Naᵥ channel modulator chemical space
Target Compound Data	Tertiary benzenesulfonamide with N-ethyl and N-(1-methoxypropan-2-yl) groups; meta-bromo substitution; MW 336.25
Comparator Or Baseline	WO2018106284A1 exemplified compounds (various substitution patterns); literature aryl sulfonamide Naᵥ1.6 inhibitors with reported CNS penetration
Quantified Difference	Not directly quantified; structural alignment with pharmacophore inferred from disclosed SAR trends in patent and literature [1][2]
Conditions	Patent analysis (WO2018106284A1) and literature review of Naᵥ1.6-selective aryl sulfonamide inhibitors (J. Med. Chem., 2019)

Why This Matters

For medicinal chemistry teams prosecuting Naᵥ channel targets, this compound occupies a region of chemical space demonstrated to yield CNS-penetrant, isoform-selective inhibitors, distinguishing it from simpler sulfonamides that lack the necessary pharmacophoric complexity for Naᵥ engagement.

• [1] WO2018106284A1 — Benzenesulfonamide compounds and their use as therapeutic agents. Published 2018-06-14. Assignee: Xenon Pharmaceuticals Inc. https://patents.google.com/patent/WO2018106284A1/en (accessed 2026-05-01). View Source
• [2] Identification of CNS-Penetrant Aryl Sulfonamides as Isoform-Selective Naᵥ1.6 Inhibitors with Efficacy in Mouse Models of Epilepsy. J. Med. Chem., 2019, 62, 9618–9635. https://doi.org/10.1021/acs.jmedchem.9b01042 (accessed 2026-05-01). View Source

Vendor-Supplied Purity Baseline: 98% HPLC Purity Specification for Procurement Decisions

The compound is commercially available with a documented purity specification of 98% (HPLC), as listed by Leyan (Product No. 1421777) . This provides a verifiable quality benchmark for procurement. In comparison, the structurally related N-benzyl-3-bromo-N-ethylbenzenesulfonamide (CAS 1183195-31-4) is offered at a minimum purity of 95% , meaning the target compound's 98% specification represents a 3-percentage-point higher purity baseline, which may reduce the need for repurification prior to use in sensitive biological assays.

Purity specification

Data to verify

98% (HPLC) vendor specification; 3% above N-benzyl analog

Supports assay reproducibility

Vendor COA; confirm batch purity before sensitive assays

Evidence Dimension	Commercially specified minimum purity (HPLC)
Target Compound Data	98% purity (Leyan, Product No. 1421777)
Comparator Or Baseline	N-Benzyl-3-bromo-N-ethylbenzenesulfonamide: 95% minimum purity (AKSci, Catalog 8920DP)
Quantified Difference	ΔPurity = +3 percentage points (98% vs. 95%)
Conditions	Vendor certificate of analysis (COA) specifications; HPLC purity determination

Why This Matters

For high-throughput screening or biophysical assays where compound integrity directly impacts data reproducibility, a 98% purity specification reduces the risk of false negatives or artifacts caused by impurities that may be present in lower-purity analog batches.

Recommended Application Scenarios for 3-Bromo-N-ethyl-N-(1-methoxypropan-2-yl)benzenesulfonamide Based on Quantitative Differentiation Evidence

Naᵥ Ion Channel Drug Discovery: CNS-Penetrant Aryl Sulfonamide Lead Optimization

The compound's structural alignment with the benzenesulfonamide Naᵥ channel blocker pharmacophore described in WO2018106284A1 [1] and its predicted favorable CNS physicochemical profile (XLogP3: 2.49; TPSA: 46.61 Ų) make it a strong candidate for inclusion in Naᵥ1.6 or Naᵥ1.7-focused screening libraries. Its meta-bromo geometry and tertiary sulfonamide architecture mirror the design principles of isoform-selective aryl sulfonamide inhibitors that achieved in vivo efficacy in rodent epilepsy models [2]. Medicinal chemistry teams optimizing for CNS penetration and Naᵥ subtype selectivity should prioritize this compound over simpler N-ethyl or para-bromo analogs.

Structure-Activity Relationship (SAR) Studies Requiring Defined meta-Bromo Topology

The class-level SAR evidence from GluN2A antagonist programs demonstrates that the 3-bromo position confers quantitatively superior antagonistic activity (IC₅₀ = 204 nM; 2.5-fold improvement over lead) compared to alternative substitution patterns [1]. Researchers building focused libraries to probe the effect of bromine regiochemistry on target binding must use the authentic 3-bromo isomer (CAS 1147715-24-9), as the 4-bromo isomer (CAS 1197910-03-4)—despite identical molecular formula and molecular weight—would yield different and potentially misleading SAR readouts.

High-Throughput Screening with Stringent Purity Requirements

With a vendor-guaranteed purity specification of 98% (HPLC) [1], this compound meets the quality threshold required for automated HTS campaigns where impurities above 2% can generate false hit rates. This purity level exceeds the 95% specification of related N-benzyl analogs, reducing the need for costly and time-consuming pre-screening repurification. Procurement teams should specify the 98% purity grade explicitly to ensure batch-to-batch consistency in primary screening data.

Computational Chemistry and Molecular Modeling: Validating Predicted ADME Properties

The compound's computed property profile—ΔLogP of +0.29 relative to N-ethyl-3-bromobenzenesulfonamide and a TPSA reduction of 7.99 Ų [1][2]—provides a test case for validating in silico permeability and solubility prediction models. Computational chemistry groups can use this compound as a calibration standard to benchmark algorithms that predict how N-alkyl branching and ether oxygen incorporation modulate drug-like properties in tertiary sulfonamide series.

Application

Selection Property

Validation Focus

Naᵥ channel probe screening

CNS physicochemical profile

Isoform selectivity and CNS penetration

meta-Bromo SAR studies

Regiochemical identity

Target binding and selectivity trends

High-throughput screening

High purity specification

Batch consistency and assay reproducibility

Computational model validation

Predicted ADME properties

Permeability and solubility algorithms

• [1] WO2018106284A1 — Benzenesulfonamide compounds and their use as therapeutic agents. Published 2018-06-14. Assignee: Xenon Pharmaceuticals Inc. https://patents.google.com/patent/WO2018106284A1/en (accessed 2026-05-01). View Source
• [2] Identification of CNS-Penetrant Aryl Sulfonamides as Isoform-Selective Naᵥ1.6 Inhibitors with Efficacy in Mouse Models of Epilepsy. J. Med. Chem., 2019, 62, 9618–9635. https://doi.org/10.1021/acs.jmedchem.9b01042 (accessed 2026-05-01). View Source